![molecular formula C21H20N2O6S B2493744 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 3,4-diethoxybenzoate CAS No. 877635-96-6](/img/structure/B2493744.png)
4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 3,4-diethoxybenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
"4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 3,4-diethoxybenzoate" has been studied in the context of discovering new molecules with potential applications in treating cardiovascular diseases and other conditions. Its synthesis and analysis contribute to the broader field of medicinal chemistry and drug discovery.
Synthesis Analysis
The synthesis of this compound involves high-throughput screening (HTS) of large compound collections, indicating a systematic approach to identifying molecules with desired biological activity. For instance, ML221, a variant of this compound, was identified as a potent functional antagonist of the apelin (APJ) receptor, highlighting its relevance in cardiovascular disease research (Maloney et al., 2012).
Molecular Structure Analysis
The molecular structure of such compounds is critical for understanding their function and interaction with biological targets. For example, the structural analysis and characterization techniques, including IR, NMR, MS, and X-ray diffraction, provide insights into the compound's configuration and potential biological interactions.
Chemical Reactions and Properties
This compound's chemical properties, such as its selective antagonist activity against the APJ receptor without significant binding to other GPCRs, illustrate its specificity and potential therapeutic value. Its synthesis from the MLSMR collection underscores the chemical reactions involved in its development and the exploration of structure-activity relationships (SAR).
Physical Properties Analysis
The physical properties of "4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 3,4-diethoxybenzoate" and related compounds, such as solubility, stability, and crystalline structure, play a crucial role in their pharmacokinetic profile and drug formulation processes.
Chemical Properties Analysis
The chemical properties, including reactivity, binding affinity, and selectivity towards biological targets, are fundamental for the compound's application in drug discovery. The exploration of its chemical properties through synthetic methodologies and SAR development provides a basis for optimizing its therapeutic potential.
For a deeper understanding and further details on the subject, the following references are recommended:
properties
IUPAC Name |
[4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 3,4-diethoxybenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N2O6S/c1-3-26-17-7-6-14(10-18(17)27-4-2)20(25)29-19-12-28-15(11-16(19)24)13-30-21-22-8-5-9-23-21/h5-12H,3-4,13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GAAVSPVAUSFXKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C(=O)OC2=COC(=CC2=O)CSC3=NC=CC=N3)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
428.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 3,4-diethoxybenzoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.